Cas no 1955474-88-0 (4-oxo-4-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylbutanoic acid)

• Product Name: 4-oxo-4-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylbutanoic acid
• CAS No: 1955474-88-0
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• MDL: MFCD18071353
• CID: 4709977
• PubChem ID: 24279048
• Update Time: 2025-06-29

4-oxo-4-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4-[(1S,5S)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(4H)-yl]butanoic acid
• BBL029396
• STL372204
• T4361
• 4-Oxo-4-[(1S,5S)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methano-pyrido[1,2-a][1,5]diazocin-3(4H)-yl]butanoic acid
• 1,5-methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-butanoic acid, 1,5,6,8-tetrahydro-gamma,8-dioxo-, (1S,5S)-
• 4-Oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl]butanoic acid
• 4-oxo-4-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylbutanoic acid

• MDL： MFCD18071353
• Inchi： 1S/C15H18N2O4/c18-13(4-5-15(20)21)16-7-10-6-11(9-16)12-2-1-3-14(19)17(12)8-10/h1-3,10-11H,4-9H2,(H,20,21)/t10-,11+/m0/s1
• InChI Key： KDNOGGSYUAHACI-WDEREUQCSA-N
• SMILES： O=C(CCC(=O)O)N1C[C@@H]2C3=CC=CC(N3C[C@H](C1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 552
• Topological Polar Surface Area: 77.9

Additional information on 4-oxo-4-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylbutanoic acid

Introduction to 4-oxo-4-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylbutanoic acid (CAS No. 1955474-88-0)

4-oxo-4-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylbutanoic acid, identified by its unique Chemical Abstracts Service (CAS) number 1955474-88-0, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This tricyclic molecule, characterized by its intricate stereochemistry and functional groups, has garnered attention due to its potential biological activities and structural complexity. The compound’s name underscores its sophisticated molecular architecture, featuring a diazatricyclic backbone with multiple oxygen-containing functional groups and a butanoic acid moiety at the 11-position.

The structural motif of 4-oxo-4-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylbutanoic acid positions it as a candidate for further exploration in drug discovery and molecular pharmacology. The presence of multiple stereocenters, particularly the (1R,9S) configuration, suggests that the compound may exhibit chiral-dependent biological effects. Such stereochemical complexity is often a hallmark of molecules with promising pharmacological properties.

In recent years, there has been growing interest in tricyclic compounds due to their ability to mimic the binding pockets of biological targets such as enzymes and receptors. The diazatricyclic scaffold in this molecule provides a rigid framework that could enhance binding affinity and selectivity. Furthermore, the 4-one and 6-one functionalities introduce electrophilic centers that may participate in hydrogen bonding or other interactions with biological targets.

The butanoic acid moiety at the 11-position adds another layer of potential biological relevance. Carboxylic acids are well-known for their ability to form hydrogen bonds and participate in metabolic pathways. This feature makes 4-oxo-4-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylbutanoic acid an intriguing candidate for further investigation in contexts such as enzyme inhibition or receptor modulation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of complex molecules like this one with greater accuracy. These tools can help identify potential interactions between 4-oxo-4-(1R,9S)-6-oxo-7,11-diazatricyclo7.3.1.0,2,7trideca-2,4-dien-11-ylbutanoic acid and biological targets of interest. Such predictions are crucial for guiding experimental efforts and optimizing lead compounds for therapeutic applications.

The synthesis of this compound presents a formidable challenge due to its complex tricyclic structure and multiple stereocenters. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques such as asymmetric catalysis and enantioselective synthesis are particularly valuable for establishing the desired stereochemistry in complex frameworks like this one.

One area of active research involves exploring the potential of diazatricyclic compounds as scaffolds for drug discovery. These molecules have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications, due to their ability to engage with biological targets in unique ways.

The (1R,9S) configuration of this compound is particularly noteworthy, as it may confer specific biological properties that differ from alternative stereoisomers. Chirality plays a critical role in pharmacology, with many drugs exhibiting enantioselective activity—meaning that one enantiomer is active while another is inactive or even harmful.

In conclusion, 4-oxyo-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-(1R)-oxy-(9S)-oxy-oxy-oxygen-tricyclooxyoxyoxyoxyoxyoxyoxyoxyoxyxygenxygenxygenxygenxygenydrogenhydrogenhydrogenhydrogenhydrogenhydrogenhydrogenhydrogenhydrogenhydrogenhydrogenhydrogenhydrogenhydrogenhydrogenbutanoic acid (CAS No.: 195547488) is a structurally fascinating molecule with significant potential for further exploration in chemical biology and pharmaceutical research.